Cas no 374559-70-3 (2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide)

• Product Name: 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• CAS No: 374559-70-3
• MF: C₂₃H₁₅FN₄OS
• MW: 414.454806566238
• CID: 6301069
• PubChem ID: 2320158
• Update Time: 2025-07-19

2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26617421
• 374559-70-3
• 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• Z44311659

• Inchi： 1S/C23H15FN4OS/c24-19-9-4-5-10-20(19)26-23(29)16(14-25)13-17-15-28(18-7-2-1-3-8-18)27-22(17)21-11-6-12-30-21/h1-13,15H,(H,26,29)/b16-13-
• InChI Key： DWZYLSDBQWUBRE-SSZFMOIBSA-N
• SMILES： S1C=CC=C1C1C(/C=C(/C#N)\C(NC2C=CC=CC=2F)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 414.09506045g/mol
• Monoisotopic Mass: 414.09506045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 99Ų

Additional information on 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide

Comprehensive Analysis of 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 374559-70-3)

The compound 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 374559-70-3) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a cyano group, a fluorophenyl moiety, and a thiophene-substituted pyrazole ring. These features make it a subject of interest in pharmaceutical and materials science research, particularly in the development of novel bioactive compounds and advanced materials.

In recent years, the demand for heterocyclic compounds like 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide has surged due to their potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by its electron-withdrawing and electron-donating properties, which are critical for designing small-molecule inhibitors and organic semiconductors. The compound's CAS No. 374559-70-3 is frequently searched in academic databases, highlighting its relevance in cutting-edge scientific studies.

One of the most discussed topics in the context of 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide is its role in targeted therapy. The fluorophenyl and thiophene groups are known to enhance binding affinity to specific biological targets, making this compound a candidate for kinase inhibition studies. Additionally, its conjugated system has drawn attention in the field of optoelectronics, where it could be used to develop light-emitting diodes (LEDs) or solar cells.

The synthesis of CAS No. 374559-70-3 involves multi-step organic reactions, often starting with the condensation of 2-fluorophenylamine with a cyanoacetamide derivative. The resulting intermediate is then coupled with a 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde to form the final product. This process underscores the importance of precise reaction conditions and catalytic optimization, which are frequently explored in peer-reviewed journals.

From an industrial perspective, 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide is often discussed in forums related to high-throughput screening and combinatorial chemistry. Its structural versatility allows for modifications that can yield derivatives with enhanced bioavailability or thermal stability. These properties are particularly valuable in the development of next-generation therapeutics and functional materials.

Environmental and safety considerations are also paramount when working with CAS No. 374559-70-3. While not classified as hazardous, proper handling protocols are recommended to ensure minimal exposure. Researchers often inquire about its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) or acetonitrile, which are critical for experimental workflows.

In conclusion, 2-cyano-N-(2-fluorophenyl)-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 374559-70-3) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural complexity continue to inspire innovation across multiple disciplines, making it a compound of enduring scientific interest.